Cas no 1341721-84-3 (2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrole-3-carbaldehyde)

• Product Name: 2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrole-3-carbaldehyde
• CAS No: 1341721-84-3
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 4590070
• Update Time: 2025-09-28

2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrole-3-carbaldehyde

• Inchi： 1S/C10H10N2O2/c1-7-5-9(6-13)8(2)12(7)10-3-4-14-11-10/h3-6H,1-2H3
• InChI Key： YXLFYPORWCHEAC-UHFFFAOYSA-N
• SMILES： N1(C2C=CON=2)C(C)=CC(C=O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrole-3-carbaldehyde

Introduction to 2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrole-3-carbaldehyde (CAS No. 1341721-84-3) and Its Emerging Applications in Chemical Biology

The compound 2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrole-3-carbaldehyde (CAS No. 1341721-84-3) represents a fascinating molecular scaffold that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde, characterized by its pyrrole and oxazole moieties, exhibits unique structural and functional properties that make it a valuable tool for the development of novel bioactive molecules. The combination of its aromatic system with a reactive aldehyde group provides a versatile platform for further chemical modifications, enabling the synthesis of diverse derivatives with tailored biological activities.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Pyrrole derivatives, in particular, have been extensively studied due to their prevalence in bioactive natural products and their ability to interact with biological targets. The presence of an oxazole ring in this compound further enhances its potential by introducing additional binding pockets and electronic properties that can modulate biological responses. This dual functionality has been exploited in various research endeavors, leading to promising results in the development of small-molecule inhibitors and probes.

The aldehyde functional group at the 3-position of the pyrrole ring is a critical feature of this compound, serving as a reactive site for condensation reactions with nucleophiles such as amines, hydrazines, and alcohols. This reactivity has been leveraged to synthesize Schiff bases and other heterocyclic compounds that exhibit a wide range of biological activities. For instance, studies have demonstrated that derivatives of this scaffold can inhibit specific enzymes involved in inflammatory pathways, making them potential candidates for therapeutic applications.

In the realm of chemical biology, 2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrole-3-carbaldehyde has been utilized as a key intermediate in the synthesis of probes for studying protein-protein interactions. The aldehyde group allows for facile coupling with biologically relevant molecules, enabling researchers to develop tools that can visualize and manipulate cellular processes. Such probes have been instrumental in unraveling complex signaling networks and identifying novel therapeutic targets.

One particularly noteworthy application of this compound is its use in the development of inhibitors for enzymes implicated in metabolic disorders. The pyrrole and oxazole moieties are known to interact with heme-containing proteins, such as cytochrome P450 enzymes, which play crucial roles in drug metabolism and biosynthesis. By designing derivatives of 2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrole-3-carbaldehyde that target these enzymes specifically, researchers have been able to develop molecules that modulate metabolic pathways with high selectivity.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic versatility. The introduction of the oxazole ring via cyclocondensation reactions followed by functionalization at the 3-position of the pyrrole ring demonstrates the power of modern synthetic methodologies. Advances in catalytic processes have further streamlined these reactions, allowing for more efficient production scales suitable for both academic research and industrial applications.

From a computational chemistry perspective, 2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrole-3-carbaldehyde has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into the binding modes of this compound and have guided the design of more potent derivatives. The integration of experimental data with computational predictions has been crucial in optimizing lead compounds for drug development.

The growing interest in this compound (CAS No. 1341721-84-3) underscores its significance as a building block for innovative therapeutics. As research continues to uncover new biological functions and mechanisms, the potential applications of this scaffold are likely to expand further. Collaborative efforts between synthetic chemists and biologists will be essential in harnessing its full potential and translating these findings into tangible benefits for human health.

In conclusion,2,5-dimethyl-1-(1,2-oxazol-3-yI)-1H-pyrrole-3-carbaldehyde represents a compelling example of how structural complexity can be leveraged to develop bioactive molecules with therapeutic promise. Its unique combination of functional groups and synthetic accessibility makes it an invaluable asset in modern drug discovery efforts. As our understanding of biological systems continues to evolve,this compound will undoubtedly play a pivotal role in shaping the future of chemical biology and pharmaceutical innovation.